Cas no 35435-68-8 (1,4-Butanediol 1-Acetate)

• Product Name: 1,4-Butanediol 1-Acetate
• CAS No: 35435-68-8
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• MDL: MFCD29067763
• CID: 292559
• Update Time: 2025-04-24

1,4-Butanediol 1-Acetate Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediol, monoacetate
• acetic acid,butane-1,4-diol
• 1-hydroxy-4-acetoxybutane
• 1,4-Butanediol, 1-acetate
• 1,4-Butanediol 1-Acetate

• MDL： MFCD29067763
• Inchi： 1S/C6H12O3/c1-6(8)9-5-3-2-4-7/h7H,2-5H2,1H3
• InChI Key： FLVQOAUAIBIIGO-UHFFFAOYSA-N
• SMILES： C(OC(=O)C)CCCO

Computed Properties

• Exact Mass: 150.08922

Experimental Properties

• Density: 1.0425 g/cm3
• Boiling Point: 80 °C(Press: 2 Torr)
• Solubility: 可溶于DMSO（轻微）、甲醇（轻微、加热）
• PSA: 77.76
• pka: 15.03±0.10(Predicted)

1,4-Butanediol 1-Acetate Security Information

• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on 1,4-Butanediol 1-Acetate

1,4-Butanediol Monoacetate: A Comprehensive Overview

The compound known as 1,4-butane diol monoacetate, identified by the CAS number 35435-68-8, is a versatile chemical widely utilized in various industrial and commercial applications. This compound is a derivative of 1,4-butanediol, where one of the hydroxyl groups is acetylated. The acetylation process enhances its reactivity and stability, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the increasing demand for 1,4-butane diol monoacetate in the production of high-performance polymers and specialty chemicals. Its unique chemical properties, including its ability to form stable ester linkages, make it an essential component in the synthesis of polyurethanes and other thermoplastic elastomers. Researchers have also explored its potential as a precursor in the development of advanced materials for aerospace and automotive industries.

The synthesis of 1,4-butane diol monoacetate involves a multi-step process that typically begins with the oxidation of 1,4-butanediol to form an intermediate ketone. This intermediate is then subjected to acetylation using acetic anhydride or other suitable acetylating agents. The reaction conditions are carefully controlled to ensure high yields and purity of the final product. Recent advancements in catalytic systems have further optimized this process, reducing production costs and minimizing environmental impact.

In terms of applications, 1,4-butane diol monoacetate is extensively used in the pharmaceutical industry as an intermediate in the synthesis of various drug molecules. Its ability to form stable ester bonds makes it ideal for use in drug delivery systems and controlled-release formulations. Additionally, it finds applications in the cosmetics industry as a humectant and emulsifying agent.

The environmental impact of 1,4-butane diol monoacetate has been a subject of recent research. Studies have shown that this compound biodegrades efficiently under aerobic conditions, making it a more eco-friendly alternative to traditional synthetic chemicals. Its low toxicity profile also contributes to its safe handling and disposal.

In conclusion, 1,4-butane diol monoacetate, with its CAS number 35435-68-8, continues to play a pivotal role in various industries due to its unique chemical properties and versatile applications. Ongoing research is focused on further enhancing its synthesis methods and exploring new application areas to meet the growing demands of modern industries.